3,5-Dichloro-4'-ethoxybenzophenone
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Description
3,5-Dichloro-4'-ethoxybenzophenone is a useful research compound. Its molecular formula is C15H12Cl2O2 and its molecular weight is 295.2 g/mol. The purity is usually 95%.
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Scientific Research Applications
Transformation and Stability in Water
The transformation of UV filters like benzophenone-3 (BP3) and benzophenone-4 (BP4) in chlorinated water was studied, leading to the formation of chlorinated products including 3,5-dichloro-2-hydroxy-4-methoxybenzophenone. These derivatives were found to be less stable in water than their parent compounds (Zhuang et al., 2013).
Biotransformation by Fungi
Research on the environmental fate of 3,5-dichloro-p-anisyl alcohol, a major fungal metabolite, under anaerobic conditions, revealed its transformation into various compounds, including 3,5-dichloro-4-hydroxybenzyl alcohol and bis(3,5-dichloro-4-hydroxyphenyl)methane (Verhagen et al., 1998).
Synthesis and Chemical Reactions
The reduction of 3,5-dicholo-4-hydroxybenzoic acid led to an unexpected product, bis(3,5-dichloro-4-hydroxyphenyl)methane, indicating complex chemical reactions and synthesis pathways for such compounds (Ritmaleni et al., 2013).
Photophysical Behavior Study
A study on the photophysical behavior of various derivatives, including those with 3,5-difluoro-4-hydroxybenzylidene groups, revealed insights into their fluorescence properties in different solvent environments, useful in fields like fluorescence microscopy (Santra et al., 2019).
Environmental and Health Impact Studies
Several studies have investigated the stability, transformation, and potential health impacts of UV filters related to 3,5-dichloro-4'-ethoxybenzophenone in various environmental and biological contexts, providing important data for environmental and health risk assessments (Negreira et al., 2008).
Properties
IUPAC Name |
(3,5-dichlorophenyl)-(4-ethoxyphenyl)methanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12Cl2O2/c1-2-19-14-5-3-10(4-6-14)15(18)11-7-12(16)9-13(17)8-11/h3-9H,2H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YFPPUMIFPQOXAU-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C(=O)C2=CC(=CC(=C2)Cl)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12Cl2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.2 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.